Cas no 2172251-68-0 (2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine)

• Product Name: 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine
• CAS No: 2172251-68-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5792525
• PubChem ID: 165587023
• Update Time: 2025-06-08

2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(pyrimidin-5-yl)piperidin-3-amine
• EN300-1616285
• 2172251-68-0
• 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine

• Inchi： 1S/C11H18N4/c1-2-11-10(12)3-8(6-15-11)9-4-13-7-14-5-9/h4-5,7-8,10-11,15H,2-3,6,12H2,1H3
• InChI Key： QBFUQKPIBYIWLX-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN=CN=C2)CC(C1CC)N

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine

Research Brief on 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine (CAS: 2172251-68-0): Recent Advances and Applications

The compound 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine (CAS: 2172251-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique pyrimidine substitution, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its role as a scaffold for developing novel small-molecule inhibitors targeting key signaling pathways involved in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine derivatives, highlighting its efficacy as a selective kinase inhibitor. The compound demonstrated nanomolar affinity for specific tyrosine kinases, suggesting its utility in precision medicine approaches for cancer treatment. Molecular docking simulations further revealed its binding mode within the ATP-binding pocket of target kinases, providing a foundation for further optimization.

Another significant advancement was reported in a Nature Communications paper, where this compound was utilized as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The study demonstrated that 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine's structural features enabled efficient recruitment of E3 ubiquitin ligases, leading to targeted protein degradation. This application opens new avenues for addressing previously "undruggable" targets in neurodegenerative diseases and oncology.

Pharmacokinetic studies of this compound have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it particularly interesting for CNS-targeted therapies. Recent preclinical data presented at the 2023 American Chemical Society meeting indicated promising results in animal models of Parkinson's disease, where derivatives of this compound showed neuroprotective effects through modulation of α-synuclein aggregation pathways.

The synthetic accessibility of 2-Ethyl-5-(pyrimidin-5-yl)piperidin-3-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described a novel, scalable synthetic route with improved yield and purity, addressing previous challenges in large-scale production. This development is crucial for advancing the compound from research tool to potential clinical candidate.

Looking forward, the versatility of 2172251-68-0 as a molecular scaffold continues to inspire innovative applications. Current research directions include its incorporation into bifunctional molecules for targeted drug delivery and its use as a probe compound in chemical biology studies to elucidate novel biological pathways. The compound's unique physicochemical properties and demonstrated biological activities position it as a valuable asset in the medicinal chemist's toolbox for addressing complex therapeutic challenges.